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Compound of Interest

Compound Name: 6-Phenylquinoline

Cat. No.: B1294406 Get Quote

Essential Safety and Handling Guide for 6-
Phenylquinoline
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is paramount. This guide provides immediate,

essential safety protocols and logistical information for the use of 6-Phenylquinoline, focusing

on operational procedures and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling 6-Phenylquinoline, a combination of personal protective equipment and

engineering controls is crucial to minimize exposure and ensure safety.

Engineering Controls:

Ventilation: Work should be conducted in a well-ventilated area.[1][2] The use of a chemical

fume hood is recommended for all handling procedures to prevent the inhalation of any dust

or vapors.

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[3][4]
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Personal Protective Equipment:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[1][2] A face shield may also be necessary for

additional protection against splashes.[4]

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory.[2] Nitrile, neoprene, or butyl rubber

gloves are suitable options; however, it is essential to check the glove manufacturer's

chemical resistance guide for 6-Phenylquinoline.[5][6] Gloves must be inspected before

use and disposed of properly after handling the compound.[1][2]

Protective Clothing: Wear a lab coat, long-sleeved shirt, and long pants to prevent skin

contact.[3][6] For tasks with a higher risk of splashing, impervious clothing or a chemical-

resistant apron should be worn.[1][4]

Respiratory Protection: If working outside of a fume hood or if exposure limits are likely to be

exceeded, a full-face respirator with an appropriate organic vapor cartridge is recommended.

[1][2][4]

Health Hazards
6-Phenylquinoline is classified as a substance with potential health risks.

Skin Irritation: Causes skin irritation.[7]

Eye Irritation: Causes serious eye irritation.[7]

Respiratory Irritation: May cause respiratory tract irritation.[7]

Safety and Handling Data
The following table summarizes key safety and handling information for 6-Phenylquinoline.
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Property Value Source

Physical State Solid [8]

CAS Number 612-95-3 [8][9]

Molecular Formula C15H11N [9]

Molecular Weight 205.26 g/mol

Melting Point 115-116°C [2]

Storage
Store in a dry, cool, and well-

ventilated place.[1][2]
[1][2]

Incompatibilities Strong oxidizing agents. [4]

Occupational Exposure Limits No data available [1][2]

Operational Plan for Handling and Disposal
A systematic approach to handling and disposing of 6-Phenylquinoline is essential for

laboratory safety.

1. Preparation and Handling:

Before starting any work, ensure all necessary PPE is available and in good condition.

Conduct all handling of 6-Phenylquinoline within a certified chemical fume hood.

Avoid the formation of dust and aerosols.[1][2]

Use non-sparking tools to prevent ignition sources.[1][2]

Wash hands thoroughly after handling the compound.[3]

2. Storage:

Keep the container tightly closed when not in use.[1][2]
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Store in a designated area away from incompatible materials, such as strong oxidizing

agents.[3][4]

The storage area should be cool, dry, and well-ventilated.[1][2]

3. Accidental Release Measures:

In case of a spill, evacuate personnel from the immediate area.

Remove all sources of ignition.[1][2]

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the spilled material and place it in a suitable, closed container for disposal.[1][2]

Do not let the chemical enter drains.[2]

4. Disposal:

6-Phenylquinoline and its containers must be disposed of as hazardous waste.

Dispose of contents and container to an approved waste disposal plant.[3]

Do not dispose of it with regular laboratory trash.

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[1]
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Caption: This diagram outlines the key steps for the safe handling and disposal of 6-
Phenylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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